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Compound of Interest

Compound Name: 3-Bromo-4-iodobenzoic acid

cat. No.: B1286127

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-4-iodobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Bromo-4-
iodobenzoic acid (CAS No: 249647-25-4), a compound utilized in various research and
development applications. The following sections detail its properties, potential hazards, and
the necessary precautions for its safe use, storage, and disposal. Adherence to these
guidelines is crucial for minimizing risks in a laboratory or manufacturing setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Bromo-4-iodobenzoic acid is
presented in the table below. This information is essential for understanding its behavior under
various experimental conditions.
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Property Value Reference
Molecular Formula C7H4Br102 [1112][3]
Molecular Weight 326.91 g/mol [1][2]

CAS Number 249647-25-4 [1][3]
Appearance Solid

Melting Point 242-243°C [1]

LogP. (.Octanol-water partition » 75190 o
coefficient)

Purity Typically 295% [3]

Hazard Identification and Classification

3-Bromo-4-iodobenzoic acid is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and ingestion.[1] It is crucial to understand the potential
health effects to implement appropriate safety measures.

GHS Hazard Statements:

Harmful if swallowed.[1]

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

» Wash skin thoroughly after handling.[4]

o Wear protective gloves/protective clothing/eye protection/face protection.[4]

» Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
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e Use only outdoors or in a well-ventilated area.[4]

Safe Handling and Storage

Proper handling and storage procedures are paramount to ensure the safety of personnel and
the integrity of the compound.

Handling

All operations involving 3-Bromo-4-iodobenzoic acid should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[1] Personnel must wear appropriate personal
protective equipment (PPE) at all times. Avoid the formation of dust and aerosols.

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6] Keep away from
heat, flames, and sparks.[1] It should be stored separately from incompatible materials such as
strong oxidizing agents.[1][7] Refrigerated storage in closed vessels is also recommended.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 3-Bromo-4-iodobenzoic acid to
prevent exposure.

PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[1]

) ) Chemical-resistant gloves (e.g., nitrile rubber)
Skin Protection
and a lab coat.[1]

An approved mask or respirator should be worn,
Respiratory Protection especially when handling the powder outside of

a fume hood.[1]

Experimental Protocols
General Handling Protocol
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Preparation: Before starting any work, ensure the chemical fume hood is functioning
correctly. Gather all necessary equipment and reagents. Put on all required personal
protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety

goggles.

Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound
within the fume hood to minimize dust inhalation. Use a spatula for transferring the solid.

Dissolving: If preparing a solution, add the solid to the solvent slowly while stirring. Ensure
the container is appropriately labeled.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4][5] Clean all equipment used.

Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, as hazardous waste in accordance with local, state, and federal regulations.[1][4]

Spill Cleanup Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[8]
Eliminate all ignition sources if the material is in a flammable solvent.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

Containment: For a solid spill, carefully sweep up the material, avoiding dust generation, and
place it in a labeled, sealed container for disposal. For a solution spill, cover with an inert
absorbent material (e.g., sand, vermiculite), and then sweep it into a container for disposal.

[1]
Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal: All contaminated materials, including absorbents and cleaning supplies,
must be disposed of as hazardous waste.[8]

Reporting: Report the spill to the appropriate environmental health and safety personnel.
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First Aid Measures

In case of exposure, immediate medical attention is necessary.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. Seek medical attention.[1]

[5]

Immediately wash the affected area with plenty

) of soap and water for at least 15 minutes while
Skin Contact ] ] ] ]

removing contaminated clothing. Seek medical

attention if irritation persists.[1][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.[1]

Disposal Considerations

3-Bromo-4-iodobenzoic acid and any contaminated materials must be disposed of as special
waste.[1] Arrange for disposal by a licensed disposal company, in consultation with local waste
disposal authorities, and in accordance with national and regional regulations.[1][4] Do not
allow the material to enter drains or water courses.[1]

Visual Workflow Guides

The following diagrams illustrate the logical workflows for handling and responding to spills of
3-Bromo-4-iodobenzoic acid.
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Safe Handling Workflow for 3-Bromo-4-iodobenzoic Acid
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Spill Response Workflow for 3-Bromo-4-iodobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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